3-(3,5-dimethylisoxazol-4-yl)-N-((3-(1-ethyl-1H-pyrazol-4-yl)-1,2,4-oxadiazol-5-yl)methyl)propanamide

• IUPAC Name: 3-(3,5-dimethyl-1,2-oxazol-4-yl)-N-[[3-(1-ethylpyrazol-4-yl)-1,2,4-oxadiazol-5-yl]methyl]propanamide
• InChI: InChI=1S/C16H20N6O3/c1-4-22-9-12(7-18-22)16-19-15(25-21-16)8-17-14(23)6-5-13-10(2)20-24-11(13)3/h7,9H,4-6,8H2,1-3H3,(H,17,23)
• InChI Key: NDOPVYGQCRTNJY-UHFFFAOYSA-N
• Canonical SMILES: CCN1C=C(C=N1)C2=NOC(=N2)CNC(=O)CCC3=C(ON=C3C)C
• Molecular Formula: C16H20N6O3
• Molecular Weight: 344.37 g/mol

Description

3-(3,5-dimethylisoxazol-4-yl)-N-((3-(1-ethyl-1H-pyrazol-4-yl)-1,2,4-oxadiazol-5-yl)methyl)propanamide is a useful research compound. Its molecular formula is C16H20N6O3 and its molecular weight is 344.375. The purity is usually 95%.
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Scientific Research Applications

Complexes with Palladium(II) Chloride

A study by Palombo et al. (2019) explored derivatives of polyfunctional ligands related to the compound . They investigated the formation of supramolecular hydrogen-bonded chains and cyclic dimers, as well as their coordination in trans-PdCl2(L)2 complexes. This research could have implications for the development of new materials and catalysts.

Synthesis and Cytotoxicity

Research by Purohit et al. (2011) involved synthesizing derivatives related to the compound and testing them for cytotoxicity against various human cancer cell lines. This study contributes to the understanding of the compound's potential use in cancer treatment.

Antibacterial Activity

A study by Tumosienė et al. (2012) focused on synthesizing azole derivatives from related compounds and assessing their antibacterial activity. This research could have implications for developing new antibacterial agents.

Pharmaceutical Applications

The compound's derivatives have been explored for their potential antidepressant effects with reduced side effects in research by Bailey et al. (1985). This indicates a potential application in the field of mental health.

Antibacterial and Antifungal Activity

A study by Hassan (2013) on pyrazole and pyrazoline derivatives, including those related to the compound , evaluated their antimicrobial activity, suggesting their use in treating infections.